Cas no 67274-50-4 (Acetamide, N-(4-ethylphenyl)-N-hydroxy-)

• Product Name: Acetamide, N-(4-ethylphenyl)-N-hydroxy-
• CAS No: 67274-50-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD30534020
• CID: 1721653
• PubChem ID: 44372219
• Update Time: 2025-07-03

Acetamide, N-(4-ethylphenyl)-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-ethylphenyl)-N-hydroxy-
• 67274-50-4
• CHEMBL157397
• N-(4-ethylphenyl)-N-hydroxyacetamide

• MDL： MFCD30534020
• Inchi： 1S/C10H13NO2/c1-3-9-4-6-10(7-5-9)11(13)8(2)12/h4-7,13H,3H2,1-2H3
• InChI Key： RQTIYOGWDGRMRI-UHFFFAOYSA-N
• SMILES： ON(C(C)=O)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Additional information on Acetamide, N-(4-ethylphenyl)-N-hydroxy-

Research Brief on Acetamide, N-(4-ethylphenyl)-N-hydroxy- (CAS: 67274-50-4): Recent Advances and Applications

In recent years, the compound Acetamide, N-(4-ethylphenyl)-N-hydroxy- (CAS: 67274-50-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydroxamic acid functional group, has shown promising potential in various therapeutic applications, particularly as an inhibitor of key enzymatic pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and emerging applications in drug development.

Recent studies have focused on the role of Acetamide, N-(4-ethylphenyl)-N-hydroxy- as a potent histone deacetylase (HDAC) inhibitor. HDACs are a class of enzymes that play a critical role in epigenetic regulation, and their dysregulation has been implicated in numerous diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective inhibition of HDAC6, a subtype known to be involved in protein aggregation and cellular stress responses. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the zinc-binding domain of HDAC6.

In addition to its epigenetic modulation capabilities, Acetamide, N-(4-ethylphenyl)-N-hydroxy- has been investigated for its anti-inflammatory and neuroprotective effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduced pro-inflammatory cytokine production in macrophage cell lines, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, preclinical models of Alzheimer's disease showed that the compound could attenuate amyloid-beta-induced neurotoxicity, possibly through its dual action on HDAC6 and oxidative stress pathways.

The pharmacokinetic profile of Acetamide, N-(4-ethylphenyl)-N-hydroxy- has also been a subject of recent investigation. A pharmacokinetic study conducted by researchers at the University of Cambridge (2023) evaluated the compound's bioavailability, metabolism, and tissue distribution in rodent models. The results indicated favorable oral absorption and blood-brain barrier penetration, making it a viable candidate for central nervous system-targeted therapies. However, challenges such as rapid hepatic metabolism and potential off-target effects were noted, underscoring the need for further structural optimization.

From a synthetic chemistry perspective, novel methodologies for the efficient production of Acetamide, N-(4-ethylphenyl)-N-hydroxy- have been developed. A recent publication in Organic Process Research & Development (2024) described a scalable, green chemistry approach using catalytic hydroxylation of N-(4-ethylphenyl)acetamide, which improved yield and reduced environmental impact compared to traditional methods. This advancement is particularly relevant for industrial-scale production, addressing one of the key bottlenecks in translating this compound into clinical applications.

Looking ahead, the therapeutic potential of Acetamide, N-(4-ethylphenyl)-N-hydroxy- continues to expand. Ongoing clinical trials are exploring its efficacy in combination therapies for hematological malignancies, leveraging its HDAC inhibitory properties. Additionally, computational drug design efforts are underway to develop derivatives with enhanced selectivity and reduced toxicity profiles. As research progresses, this compound is poised to make significant contributions to the development of next-generation epigenetic therapies and multifunctional pharmacological agents.